Cas no 1806657-96-4 (Ethyl 3-(3-bromopropanoyl)-4-methylphenylacetate)

• Product Name: Ethyl 3-(3-bromopropanoyl)-4-methylphenylacetate
• CAS No: 1806657-96-4
• MF: C₁₄H₁₇BrO₃
• MW: 313.186983823776
• CID: 5008532
• Update Time: 2025-11-03

Ethyl 3-(3-bromopropanoyl)-4-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-bromopropanoyl)-4-methylphenylacetate

• Inchi： 1S/C14H17BrO3/c1-3-18-14(17)9-11-5-4-10(2)12(8-11)13(16)6-7-15/h4-5,8H,3,6-7,9H2,1-2H3
• InChI Key： NXDYSMUZCUTMFH-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C=CC=1C)CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 291
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-(3-bromopropanoyl)-4-methylphenylacetate

Ethyl 3-(3-bromopropanoyl)-4-methylphenylacetate (CAS No. 1806657-96-4)

Ethyl 3-(3-bromopropanoyl)-4-methylphenylacetate, with the CAS number 1806657-96-4, is a complex organic compound that has garnered attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This compound belongs to the class of esters, specifically a phenylacetate derivative, and contains a brominated propanoyl group, which adds to its chemical complexity and functional versatility.

The molecular structure of Ethyl 3-(3-bromopropanoyl)-4-methylphenylacetate is characterized by a phenyl ring substituted with a methyl group at the para position and an ester group at the meta position. The ester group itself is attached to a propanoyl chain that contains a bromine atom at the terminal position. This arrangement not only imparts stability to the molecule but also provides opportunities for further chemical modifications, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of anti-inflammatory agents and anticancer drugs. The bromine atom in the propanoyl chain serves as an electrophilic site, facilitating various nucleophilic substitutions that can lead to the formation of diverse pharmacophores.

In terms of synthesis, Ethyl 3-(3-bromopropanoyl)-4-methylphenylacetate is typically prepared through a multi-step process involving Friedel-Crafts acylation followed by esterification. The use of catalytic agents such as aluminum chloride ensures efficient acylation of the aromatic ring, while subsequent esterification steps refine the compound's functional groups for desired reactivity.

The compound's stability under various reaction conditions has been extensively studied, with findings indicating that it exhibits good thermal stability and resistance to hydrolysis under mild conditions. These properties make it suitable for use in both laboratory settings and industrial applications where controlled chemical transformations are required.

From an environmental perspective, Ethyl 3-(3-bromopropanoyl)-4-methylphenylacetate has been evaluated for its biodegradability and ecological impact. Research suggests that under aerobic conditions, the compound undergoes gradual degradation, minimizing its persistence in natural ecosystems. This aligns with growing concerns over sustainable chemical practices and reduces its potential as an environmental hazard.

In conclusion, Ethyl 3-(3-bromopropanoyl)-4-methylphenylacetate (CAS No. 1806657-96-4) stands out as a significant molecule in contemporary organic chemistry due to its structural complexity, versatile reactivity, and promising applications in drug discovery and material science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing chemical innovation.